Cas no 32705-79-6 (Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride)

• Product Name: Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride
• CAS No: 32705-79-6
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD19103315
• CID: 293779
• PubChem ID: 28063703
• Update Time: 2025-06-07

Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-oxopiperazin-1-yl)acetate
• 1-Piperazineaceticacid, 2-oxo-, methyl ester
• Methyl (2-oxopiperazin-1-yl)acetate hydrochloride
• (2-oxo-piperazin-1-yl)-acetic acid methyl ester
• METHYL (2-OXOPIPERAZIN-1-YL)ACETATE
• Methyl2-(2-oxopiperazin-1-yl)acetate
• 1-Piperazineaceticacid,2-oxo-,methylester(8CI)
• FT-0683200
• 32705-79-6
• Methyl (2-oxo-1-piperazinyl)acetate
• DTXSID60650848
• SCHEMBL532516
• AKOS006280541
• CS-0302114
• EN300-84374
• ALBB-016192
• DB-114626
• 1-piperazineacetic acid, 2-oxo-, methyl ester, hydrochloride
• Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride

• MDL： MFCD19103315
• Inchi： 1S/C7H12N2O3/c1-12-7(11)5-9-3-2-8-4-6(9)10/h8H,2-5H2,1H3
• InChI Key： LJAOZMNASRCCNX-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CC(=O)OC

Computed Properties

• Exact Mass: 208.06100
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.166
• Boiling Point: 332.4°C at 760 mmHg
• Flash Point: 154.8°C
• Refractive Index: 1.47
• PSA: 58.64000
• LogP: -0.34010

Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride Security Information

• HazardClass：IRRITANT

Additional information on Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride

Comprehensive Overview of Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride (CAS No. 32705-79-6)

Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride (CAS No. 32705-79-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a piperazine ring and an ester group, makes it a versatile building block in medicinal chemistry. Researchers and industry professionals frequently search for "Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride uses" or "CAS 32705-79-6 applications," highlighting its relevance in drug development and organic synthesis.

The compound's molecular formula, C₇H₁₃N₂O₃·HCl, reflects its hybrid nature, combining a piperazine backbone with a methyl acetate moiety. This combination is particularly valuable in designing molecules with enhanced bioavailability and target specificity. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such intermediates, as they align with the growing demand for sustainable and efficient synthetic routes. Searches like "piperazine derivatives in drug design" or "ester-based pharmaceutical intermediates" underscore the compound's role in modern research.

From a synthetic perspective, Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride is often employed in the preparation of peptidomimetics and small molecule inhibitors. Its hydrochloride salt form improves solubility, a critical factor in formulation development. This attribute is frequently explored in queries such as "solubility enhancement strategies for APIs" or "salt selection in pharma." Additionally, the compound's 2-oxopiperazine core is a privileged scaffold in central nervous system (CNS) drug discovery, linking it to trending topics like "neurodegenerative disease therapeutics" and "blood-brain barrier penetration."

Quality control and analytical characterization of CAS No. 32705-79-6 are also areas of high interest. Techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and stability. These methods are often searched alongside terms like "pharmaceutical intermediate analysis" or "impurity profiling," reflecting the compound's importance in regulatory-compliant manufacturing. Furthermore, its storage conditions—typically cool and dry environments—are frequently queried as "stable storage of labile intermediates," emphasizing practical handling considerations.

In the context of intellectual property and market trends, Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride appears in patents related to kinase inhibitors and GPCR modulators. This aligns with current industry focus areas like "targeted cancer therapies" and "personalized medicine." The compound's adaptability to parallel synthesis and combinatorial chemistry further positions it as a valuable asset in high-throughput screening campaigns, a topic often explored in searches like "accelerated drug discovery workflows."

Environmental and safety aspects of 32705-79-6 are also noteworthy. While not classified as hazardous, proper laboratory practices are essential. Queries such as "benign by design intermediates" or "eco-friendly synthetic routes" resonate with the compound's potential in sustainable chemistry initiatives. Its role in bioconjugation and prodrug strategies further expands its utility, connecting it to emerging fields like "antibody-drug conjugates (ADCs)" and "controlled-release formulations."

In summary, Methyl (2-Oxopiperazin-1-yl)acetate Hydrochloride (CAS No. 32705-79-6) is a multifaceted compound with broad applicability in pharmaceutical research and fine chemical synthesis. Its structural features and functional groups make it a cornerstone in developing innovative therapeutics, while its alignment with green chemistry principles ensures its continued relevance. As the industry evolves toward AI-augmented R&D and sustainable practices, this compound remains a subject of active investigation and commercial interest.